methyl N-(3-hydroxypropyl)carbamate
Description
Methyl N-(3-hydroxypropyl)carbamate is an organic compound . It is the simplest ester of carbamic acid . It is a colorless solid .
Synthesis Analysis
Methyl carbamate is prepared by the reaction of methanol and urea . The reaction is: CO(NH2)2 + CH3OH → CH3OC(O)NH2 + NH3 . It also forms in the reaction of ammonia with methyl chloroformate or dimethyl carbonate .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl N-(3-hydroxypropyl)carbamate involves the reaction of methyl isocyanate with 3-hydroxypropylamine.", "Starting Materials": [ "Methyl isocyanate", "3-hydroxypropylamine" ], "Reaction": [ "Add 3-hydroxypropylamine to a reaction flask", "Cool the reaction flask to 0-5°C", "Slowly add methyl isocyanate to the reaction flask while stirring", "Heat the reaction mixture to 50-60°C and stir for 2-3 hours", "Allow the reaction mixture to cool to room temperature", "Add water to the reaction mixture and stir", "Extract the product with ethyl acetate", "Dry the organic layer with anhydrous sodium sulfate", "Filter the organic layer and evaporate the solvent to obtain the product" ] } | |
CAS RN |
14485-12-2 |
Product Name |
methyl N-(3-hydroxypropyl)carbamate |
Molecular Formula |
C5H11NO3 |
Molecular Weight |
133.1 |
Purity |
95 |
Origin of Product |
United States |
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